N-[1-(1-naphthylmethyl)-5-oxo-3-pyrrolidinyl]acetamide

• IUPAC Name: N-[1-(naphthalen-1-ylmethyl)-5-oxopyrrolidin-3-yl]acetamide
• InChI: InChI=1S/C17H18N2O2/c1-12(20)18-15-9-17(21)19(11-15)10-14-7-4-6-13-5-2-3-8-16(13)14/h2-8,15H,9-11H2,1H3,(H,18,20)
• InChI Key: TXNCJYSZVKVAQY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1CC(=O)N(C1)CC2=CC=CC3=CC=CC=C32
• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol

Description

N-[1-(1-naphthylmethyl)-5-oxo-3-pyrrolidinyl]acetamide, also known as NAPA, is a novel compound with potential applications in scientific research. This compound is a derivative of the natural product, γ-lactamase inhibitor, and has been shown to have promising properties in a variety of research areas.

Mechanism of Action

The mechanism of action of N-[1-(1-naphthylmethyl)-5-oxo-3-pyrrolidinyl]acetamide is not yet fully understood. However, it is believed to act as a γ-lactamase inhibitor, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that N-[1-(1-naphthylmethyl)-5-oxo-3-pyrrolidinyl]acetamide has a variety of biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress, as well as improve cognitive function in animal models of Alzheimer's disease. Additionally, N-[1-(1-naphthylmethyl)-5-oxo-3-pyrrolidinyl]acetamide has been shown to have anticonvulsant and analgesic effects.

Advantages and Limitations for Lab Experiments

One advantage of using N-[1-(1-naphthylmethyl)-5-oxo-3-pyrrolidinyl]acetamide in lab experiments is its potential therapeutic effects in a variety of research areas. Additionally, N-[1-(1-naphthylmethyl)-5-oxo-3-pyrrolidinyl]acetamide is relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one limitation of using N-[1-(1-naphthylmethyl)-5-oxo-3-pyrrolidinyl]acetamide is its limited solubility in water, which may make it difficult to use in certain experimental setups.

Future Directions

There are a number of future directions for research involving N-[1-(1-naphthylmethyl)-5-oxo-3-pyrrolidinyl]acetamide. One potential area of study is the development of N-[1-(1-naphthylmethyl)-5-oxo-3-pyrrolidinyl]acetamide-based therapies for neurodegenerative disorders such as Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of N-[1-(1-naphthylmethyl)-5-oxo-3-pyrrolidinyl]acetamide and its potential therapeutic effects in other areas of research.

Synthesis Methods

The synthesis of N-[1-(1-naphthylmethyl)-5-oxo-3-pyrrolidinyl]acetamide involves the reaction of 1-naphthylmethylamine with ethyl acetoacetate in the presence of acetic acid and ammonium acetate. The resulting product is then purified through column chromatography to yield N-[1-(1-naphthylmethyl)-5-oxo-3-pyrrolidinyl]acetamide.

Scientific Research Applications

N-[1-(1-naphthylmethyl)-5-oxo-3-pyrrolidinyl]acetamide has been shown to have a wide range of potential applications in scientific research. It has been studied for its potential use as an anticonvulsant, analgesic, and anti-inflammatory agent. Additionally, N-[1-(1-naphthylmethyl)-5-oxo-3-pyrrolidinyl]acetamide has been shown to have potential as a treatment for Alzheimer's disease and other neurodegenerative disorders.